Cas no 2576420-64-7 (cis-4-Trifluoromethyl-piperidine-2-carboxylic acid ethyl ester hydrochloride)

• Product Name: cis-4-Trifluoromethyl-piperidine-2-carboxylic acid ethyl ester hydrochloride
• CAS No: 2576420-64-7
• MDL: MFCD32899726
• CID: 5088453
• Update Time: 2025-05-23

cis-4-Trifluoromethyl-piperidine-2-carboxylic acid ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-4-Trifluoromethyl-piperidine-2-carboxylic acid ethyl ester hydrochloride

• MDL： MFCD32899726

Additional information on cis-4-Trifluoromethyl-piperidine-2-carboxylic acid ethyl ester hydrochloride

cis-4-Trifluoromethyl-piperidine-2-carboxylic acid ethyl ester hydrochloride

cis-4-Trifluoromethyl-piperidine-2-carboxylic acid ethyl ester hydrochloride, also known by its CAS number 2576420-64-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their potential applications in drug development and material science.

The structure of cis-4-Trifluoromethyl-piperidine is characterized by a six-membered ring with one nitrogen atom and a trifluoromethyl group attached at the 4-position. The presence of the trifluoromethyl group introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization. The carboxylic acid ethyl ester group at the 2-position adds to the compound's versatility, enabling it to participate in various chemical reactions such as nucleophilic substitutions and condensations.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive molecules with potential therapeutic applications. For instance, researchers have explored the role of cis-4-Trifluoromethyl-piperidine in modulating enzyme activities and receptor interactions, which are critical for drug design.

The synthesis of cis-4-Trifluoromethyl-piperidine involves a multi-step process that typically begins with the preparation of the corresponding trifluoromethylated intermediate. This is followed by cyclization reactions to form the piperidine ring, ensuring the correct stereochemistry at the 4-position. The introduction of the carboxylic acid ethyl ester group is achieved through standard esterification techniques, ensuring high purity and yield.

In terms of applications, cis-4-Trifluoromethyl-piperidine has shown promise in several areas. For example, it has been used as a building block in the synthesis of complex molecules with potential anti-inflammatory and analgesic properties. Additionally, its ability to act as a chiral auxiliary has made it valuable in asymmetric synthesis, where precise control over stereochemistry is essential.

The hydrochloride salt form of this compound is particularly useful in pharmaceutical applications due to its enhanced solubility and stability. This form allows for easier formulation into tablets, capsules, or injectable solutions, making it more accessible for clinical testing and eventual therapeutic use.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of cis-4-Trifluoromethyl-piperidine with greater accuracy. These studies suggest that the compound has favorable absorption profiles and metabolic stability, which are crucial for its potential use as an orally administered drug.

In conclusion, cis-4-Trifluoromethyl-piperidine stands out as a versatile and promising compound with a wide range of applications in organic synthesis and drug development. Its unique structure, combined with recent research findings, positions it as a key player in advancing modern medicinal chemistry.